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Compound of Interest

Compound Name: PF-5081090

Cat. No.: B610046 Get Quote

For Immediate Reference by Laboratory Professionals

This guide provides detailed protocols for the safe handling and proper disposal of PF-
5081090, a potent LpxC inhibitor used in antibacterial research. Given the absence of a

specific Safety Data Sheet (SDS), these procedures are based on general best practices for

handling heterocyclic and sulfonamide-containing compounds, which are structurally related to

PF-5081090.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of PF-5081090 is fundamental to

its safe handling and disposal.
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Property Value Source

Chemical Name

(αR)-4-(2-Fluoro-4-

methoxyphenyl)-N-hydroxy-α-

methyl-α-(methylsulfonyl)-2-

oxo-1

[1]

Molecular Formula C18H21FN2O6S [1][2]

Molecular Weight 412.43 g/mol [1][2]

Appearance Solid powder [2]

Purity ≥98% (HPLC) [1]

Solubility

Soluble in DMSO (≥ 2.5

mg/mL), Corn Oil (≥ 2.5

mg/mL), and a mixture of 10%

DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline (≥

2.5 mg/mL)

[3]

Storage

Stock solutions should be

stored at -80°C for up to 6

months or at -20°C for up to 1

month.

[3]

Experimental Protocols: Safe Handling and Use
Adherence to strict safety protocols is paramount when working with potent bioactive

compounds like PF-5081090.

Personal Protective Equipment (PPE):

Gloves: Always wear chemically resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat should be worn to protect from spills.
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Handling:

Handle as a potentially hazardous chemical.

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Use in a well-ventilated area, preferably a chemical fume hood.

Disposal Procedures
Proper disposal is critical to prevent environmental contamination and ensure laboratory safety.

Improper disposal of antibiotics and related compounds can contribute to environmental

pollution.[4]

Step-by-Step Disposal Guide:

Waste Identification and Segregation:

Identify all waste streams containing PF-5081090, including the pure compound, solutions,

and contaminated labware (e.g., vials, pipette tips, gloves).

Segregate PF-5081090 waste from other laboratory waste to prevent cross-contamination.

[5]

Containerization:

Use chemically resistant, leak-proof containers clearly labeled as "Hazardous Waste".[5]

[6]

The label should include the chemical name "PF-5081090" and any other identifiers

required by your institution's Environmental Health and Safety (EHS) department.[5]

Do not use food containers for waste storage.[6]

Storage:
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Store sealed waste containers in a designated and secure "Satellite Accumulation Area"

away from general lab traffic.[6]

Ensure the storage area is well-ventilated.

Disposal:

Do not dispose of PF-5081090 down the drain or in regular trash.[7]

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[5] They will have established procedures with certified vendors.

Logical Workflow for PF-5081090 Disposal
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Caption: Waste Disposal Workflow for PF-5081090.

Signaling Pathway Context: LpxC Inhibition
PF-5081090 is a potent inhibitor of LpxC, a key enzyme in the biosynthesis of Lipid A, an

essential component of the outer membrane of Gram-negative bacteria.[8][9][10]
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Caption: Inhibition of the Lipid A Biosynthesis Pathway by PF-5081090.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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